Cas no 333311-68-5 (1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole)

1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole structure
333311-68-5 structure
Product Name:1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
CAS No:333311-68-5
MF:C12H12ClN3O2
MW:265.695581436157
MDL:MFCD02732841
CID:3058724
PubChem ID:846912
Update Time:2025-04-21

1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
    • DB-420683
    • ALBB-003726
    • AG-690/15438332
    • CS-0282743
    • Oprea1_106698
    • BBL015994
    • Z25768032
    • H23030
    • SR-01000362067-1
    • MFCD02732841
    • SCHEMBL16832763
    • 1-[(4-chlorophenyl)methyl]-3,5-dimethyl-4-nitro-1H-pyrazole
    • SCHEMBL16855481
    • STK301714
    • 333311-68-5
    • VS-05092
    • AKOS000307950
    • SR-01000362067
    • EN300-228301
    • 1-[(4-chlorophenyl)methyl]-3,5-dimethyl-4-nitropyrazole
    • 1-(4-chlorobenzyl)-4-nitro-3,5-dimethyl-1H-pyrazole
    • MDL： MFCD02732841
    • Inchi： 1S/C12H12ClN3O2/c1-8-12(16(17)18)9(2)15(14-8)7-10-3-5-11(13)6-4-10/h3-6H,7H2,1-2H3
    • InChI Key： VANLIIHBSYLYJL-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 265.0618043Da
  • Monoisotopic Mass: 265.0618043Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 63.6Ų

1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C365923-50mg
1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
 333311-68-5
50mg
 $ 50.00 2022-04-01
TRC
C365923-100mg
1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
 333311-68-5
100mg
 $ 70.00 2022-04-01
TRC
C365923-500mg
1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
 333311-68-5
500mg
 $ 295.00 2022-04-01
Chemenu
CM114913-5g
1-(4-chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
 333311-68-5 95%
5g
 $600 2021-08-06
Chemenu
CM114913-10g
1-(4-chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
 333311-68-5 95%
10g
 $960 2021-08-06
abcr
AB379632-250 mg
1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
 333311-68-5
250MG
 €176.40 2022-03-02
abcr
AB379632-500 mg
1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
 333311-68-5
500MG
 €209.50 2022-03-02
abcr
AB379632-1 g
1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole; .
 333311-68-5
1g
 €322.50 2023-05-19
abcr
AB379632-5 g
1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole; .
 333311-68-5
5g
 €907.00 2023-05-19
abcr
AB379632-10 g
1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole; .
 333311-68-5
10g
 €1408.00 2023-05-19

1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole Suppliers

Amadis Chemical Company Limited
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(CAS:333311-68-5)1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
Order Number:A1155056
Stock Status:in Stock
Quantity:500mg/1g/5g/10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:26
Price ($):159.0/188.0/520.0/804.0
Email:sales@amadischem.com

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333311-68-5 (1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole) Related Products

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Amadis Chemical Company Limited
(CAS:333311-68-5)1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
A1155056
Purity:99%/99%/99%/99%
Quantity:500mg/1g/5g/10g
Price ($):159.0/188.0/520.0/804.0
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